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For Researchers, Scientists, and Drug Development Professionals

Introduction to Calcium Sulfate Desiccant

Anhydrous calcium sulfate is a versatile and cost-effective desiccant widely employed in
laboratory settings for maintaining dry environments and removing moisture from various
substances.[1][2] Commonly sold under the trade name Drierite™, it is created by the
controlled dehydration of gypsum.[1][2] This desiccant is chemically stable, non-disintegrating,
non-toxic, non-corrosive, and generally inert, making it compatible with a wide range of
materials.[1][3] It operates by chemically binding with water to form a hydrate, a process that is
reversible upon heating, allowing for regeneration and reuse.[4][5]

Calcium sulfate is available in both a non-indicating (white) form and an indicating form. The
indicating variety is impregnated with cobalt chloride, which provides a distinct color change
from blue when dry to pink when exhausted, offering a clear visual cue for replacement or
regeneration.[3][6][7]

Data Presentation: Properties and Performance

The following tables summarize the key quantitative data for anhydrous calcium sulfate as a
desiccant, including a comparison with other common laboratory drying agents.

Table 1. General Properties of Anhydrous Calcium Sulfate (Drierite™)
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Property

Value

References

Chemical Formula

CaS0a

[3]

Appearance

White granules (Regular) or

Blue granules (Indicating)

[3]L6]

pH

Neutral

[317]

Water Absorption Capacity (by

6.6% for liquids, 10-14% for

[2](8]

weight) gases
Drying Efficiency (Residual
Y g- ) Y 0.005 mg/L [9]
Water in Air)
Regenerable Yes [41[5]1[°]

Indicator

Cobalt Chloride (in indicating

form)

[3]L6]

Table 2: Comparative Performance of Common Laboratory Desiccants
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Water Drying Regeneratio
. Absorption Drying Intensity n
Desiccant . . Notes
Capacity (% Speed (Residual Temperatur
by weight) Water) e
Calcium ) Generally
] High (0.005
Sulfate Low (6-14%) High 1L air) 210-230°C useful, fast-
mg/L air
(Drierite™) J acting.[5]
Capacity
] decreases at
- High (up to ) ) )
Silica Gel Medium Medium 120-150°C higher
40%)
temperatures.
[10]
Excellent for
Molecular High (20- ) ] achieving
) High Very High 200-315°C
Sieves (4A) 22%) very low
humidity.[2]
High capacit
Anhydrous J pacty
] ) but slow and
Sodium Very High Low Low >200°C .
less efficient.
Sulfate
[5]
Faster and
Anhydrous o
) ) ) ) more efficient
Magnesium High High Medium >200°C )
than sodium
Sulfate
sulfate.[5]
Can form
adducts with
alcohols,
Anhydrous .
] ) ) ) amines, and
Calcium High Medium High 150-200°C
some
Chloride
carbonyl
compounds.
[5]
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Experimental Protocols
Use of Calcium Sulfate in a Desiccator

A desiccator is a sealable enclosure used to protect moisture-sensitive items from the

atmosphere or to dry samples.[11][12] Anhydrous calcium sulfate is an excellent desiccant for

this purpose.

Materials:

Glass or plastic desiccator with a perforated plate
Anhydrous calcium sulfate (non-indicating Drierite™)
Indicating calcium sulfate (Indicating Drierite™)

Lab coat, safety goggles, and gloves

Protocol:

Ensure the desiccator is clean and dry.

If using a glass desiccator, apply a thin, even layer of vacuum grease to the ground-glass rim
to ensure an airtight seal.[11]

Fill the bottom chamber of the desiccator with non-indicating anhydrous calcium sulfate to
just below the level of the perforated plate.

Sprinkle a thin, single layer of indicating calcium sulfate granules on top of the white
desiccant bed. This will serve as a visual indicator of the desiccant's condition.

Place the clean, dry perforated plate into the desiccator.
To open the desiccator, slide the lid horizontally.[11] Do not attempt to lift it vertically.
Place the items to be kept dry on the perforated plate.

To close the desiccator, slide the lid back on. For glass desiccators, give a slight twist to
ensure the grease spreads and creates a complete seal.
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e Monitor the color of the indicating desiccant. When the blue granules turn pink, the desiccant
is saturated and needs to be regenerated or replaced.

Drying an Organic Solvent with Anhydrous Calcium
Sulfate

Anhydrous calcium sulfate can be used to remove dissolved water from organic solvents.[13]
It is particularly useful due to its fast action and chemical inertness towards most organic
compounds.[5]

Materials:

"Wet" organic solvent in a suitable flask (e.g., Erlenmeyer flask)

Anhydrous calcium sulfate (non-indicating)

Spatula

Stirring apparatus (magnetic stirrer and stir bar, or manual swirling)

Filtration setup (funnel, filter paper, and receiving flask) or decanting equipment

Lab coat, safety goggles, and gloves

Protocol:

e Add a small amount of anhydrous calcium sulfate to the "wet" organic solvent. A general
rule of thumb is to add enough so that some of the desiccant remains free-flowing and does
not clump together.

» Stopper the flask and gently swirl or stir the mixture for 5-10 minutes.[14] The high speed of
calcium sulfate means prolonged contact is often unnecessary.[5]

o Observe the desiccant. If it all clumps together, this indicates that more water is present than
the desiccant can absorb. In this case, add more anhydrous calcium sulfate until some
fresh desiccant remains mobile.
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e Once the drying is complete (indicated by the presence of free-flowing desiccant), separate
the dried solvent from the hydrated calcium sulfate. This can be done by:

o Decantation: Carefully pour the solvent into a clean, dry container, leaving the solid
desiccant behind.

o Gravity Filtration: Pass the solvent through a fluted filter paper in a funnel into a clean, dry
receiving flask.

e The resulting organic solvent is now considered "dry."

Use of Calcium Sulfate in a Drying Tube for Gas Streams

Drying tubes are used to protect reactions from atmospheric moisture or to dry a stream of gas.
[15]

Materials:

Glass or plastic drying tube

Anhydrous calcium sulfate (indicating Drierite™ is recommended for easy monitoring)

Glass wool or cotton plugs

Tubing for gas inlet and outlet

Lab coat, safety goggles, and gloves

Protocol:

e Place a small plug of glass wool or cotton at the bottom of the drying tube to retain the
desiccant.[15]

o Carefully fill the tube with anhydrous calcium sulfate granules. Gently tap the tube to
ensure even packing and prevent channeling of the gas stream.

o Place another small plug of glass wool or cotton on top of the desiccant to secure it in place.
[15]
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o Connect the drying tube to the gas line using appropriate tubing. Ensure the gas flow is in
the intended direction.

o For protecting a reaction from atmospheric moisture, the drying tube is typically attached to
the top of a reflux condenser.[15]

» Monitor the color of the indicating desiccant. As the gas flows through, the desiccant at the
inlet will change color first. The drying tube should be refilled or regenerated when a
significant portion of the desiccant has turned pink.

Regeneration of Exhausted Calcium Sulfate

Exhausted calcium sulfate (indicated by a pink color in the indicating form) can be
regenerated by heating to drive off the absorbed water.[4][5][9]

Materials:
o Exhausted calcium sulfate (pink indicating Drierite™ or used non-indicating Drierite™)

o Shallow, heat-resistant pan or tray (e.g., glass baking dish or a tray made of heavy-duty
aluminum foil)[1]

» Vented laboratory oven

e Heat-resistant gloves

e Spatula

« Airtight container for storage of the regenerated desiccant

e Lab coat and safety goggles

Protocol:

o Preheat a vented laboratory oven to 210-230°C (410-446°F).

o Spread the exhausted calcium sulfate in a thin, even layer (approximately one granule
deep) in the heat-resistant pan.[4][16] This ensures uniform heating and efficient water
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removal.

e Place the pan in the preheated oven.

e Heat the desiccant for at least 1 to 2 hours.[17] For indicating Drierite, the color will revert
from pink back to a vibrant blue.

e Using heat-resistant gloves, carefully remove the hot pan from the oven.

» Allow the regenerated desiccant to cool in a dry environment, such as a desiccator, or
immediately transfer the hot granules to a dry, airtight container and seal it tightly.[4] This
prevents the re-adsorption of atmospheric moisture as it cools.

e The regenerated calcium sulfate is now ready for reuse. Note that with repeated
regenerations, the color of the indicating Drierite may become less distinct.[4][17]

Visualizations
Experimental Workflow for Using Calcium Sulfate
Desiccant
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Caption: Workflow for using calcium sulfate as a desiccant.
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Caption: Regeneration cycle of indicating calcium sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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